ethyl 2-methyl-4-(3-pyridinyl)-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate

• IUPAC Name: ethyl 2-methyl-4-pyridin-3-yl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate
• InChI: InChI=1S/C19H18N4O2/c1-3-25-18(24)16-12(2)21-19-22-14-8-4-5-9-15(14)23(19)17(16)13-7-6-10-20-11-13/h4-11,17H,3H2,1-2H3,(H,21,22)
• InChI Key: OJAHHSNXXIKRTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=NC3=CC=CC=C3N2C1C4=CN=CC=C4)C
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives in ethanol/triethylamine (EtOH/TEA) solution at room temperature, leading to the formation of ethyl iminothiazolopyridine-4-carboxylate among others. This process highlights the potential pathways for synthesizing complex heterocyclic compounds, including the title compound, through the manipulation of starting materials and reaction conditions (Mohamed, 2014).

Molecular Structure Analysis

The structural analysis of similar compounds, like ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]benzimidazole-3-carboxylates, reveals dynamic equilibriums of tautomeric forms, investigated using NMR spectroscopy. Such analyses contribute to our understanding of the molecular structure of the title compound, offering insights into its tautomerism and stability (Dolzhenko et al., 2006).

Chemical Reactions and Properties

Research into related heterocyclic compounds involves exploring their reactivity towards various reagents and conditions, leading to the formation of novel derivatives with diverse functional groups. The study of such reactions not only elucidates the chemical behavior of these compounds but also their potential applications in creating more complex molecules (Bhoi et al., 2016).

Physical Properties Analysis

The analysis of physical properties, such as solubility, melting points, and crystalline structure, is crucial for understanding the behavior of these compounds under various conditions. For instance, the synthesis and crystal structure analysis of ethyl 2-ethylimidazo[1,2-a]pyridine-3-carboxylate, an intermediate for related compounds, provides valuable data on the conformational stability and molecular packing, which can be extrapolated to understand the physical properties of the title compound (Geng et al., 2022).

Scientific Research Applications

Synthesis Techniques and Derivatives

Ethyl 2-methyl-4-(3-pyridinyl)-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate derivatives have been synthesized using various techniques. One approach involves a one-pot, microwave-assisted synthesis of related tri-heterocyclic benzothiazole derivatives, highlighting the ease and efficiency of this method (Bhoi et al., 2016). Another method described the synthesis of related compounds via interaction with arylidinemalononitrile derivatives, leading to a range of novel compounds (Mohamed, 2014).

Biological and Pharmacological Evaluation

Several studies have evaluated the biological and pharmacological properties of compounds similar to ethyl 2-methyl-4-(3-pyridinyl)-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate. These include:

• Antibacterial and antioxidant activities of benzothiazole derivatives (Bhoi et al., 2016).
• Antitubercular activity against Mycobacterium tuberculosis (Bhoi et al., 2016).
• Immunomodulatory and anticancer activities, particularly in inhibiting NO generation in macrophage cells and exhibiting cytotoxicity against certain cancer cell lines (Abdel‐Aziz et al., 2009).

Chemical Properties and Structural Analysis

Studies have also focused on the chemical properties and structural analysis of related compounds. For instance, analysis of the crystal structure and intramolecular interactions in similar compounds has been conducted (Liu et al., 2012).

Potential Therapeutic Applications

The derivatives of ethyl 2-methyl-4-(3-pyridinyl)-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate show potential for various therapeutic applications. This includes their use as anti-inflammatory, analgesic, and antipyretic agents, as well as their evaluation for antiulcer properties (Abignente et al., 1984; Abignente et al., 1982; Terashima et al., 1995).